Cas no 1855910-34-7 ((2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one
• CAS No: 1855910-34-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5094861
• Update Time: 2025-10-31

(2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one
• (E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one
• STL124096
• BB 0242288
• (E)-3-Dimethylamino-1-(4-ethoxy-phenyl)-pro penone

• Inchi： 1S/C13H17NO2/c1-4-16-12-7-5-11(6-8-12)13(15)9-10-14(2)3/h5-10H,4H2,1-3H3/b10-9+
• InChI Key： CRMJUFYPWLQANL-MDZDMXLPSA-N
• SMILES： O(CC)C1C=CC(C(/C=C/N(C)C)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Additional information on (2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one

Comprehensive Analysis of (2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one (CAS No. 1855910-34-7)

The compound (2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one, identified by its CAS No. 1855910-34-7, is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structural features, including a conjugated enone system and an ethoxyphenyl moiety, make it a subject of interest for researchers exploring drug discovery, photophysical properties, and advanced material synthesis. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most intriguing aspects of (2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one is its role in medicinal chemistry. The presence of the dimethylamino group enhances its bioactivity, making it a candidate for targeting specific enzymes or receptors. Recent studies highlight its potential in anti-inflammatory and antioxidant applications, aligning with the growing demand for novel therapeutic agents. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy.

In the realm of material science, this compound's conjugated double bonds and electron-rich aromatic system contribute to its photoluminescent properties. This makes it a promising candidate for organic light-emitting diodes (OLEDs) and sensors. With the rise of green technology, the demand for eco-friendly materials has surged, and 1855910-34-7 could play a pivotal role in developing sustainable alternatives.

The synthesis of (2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one typically involves Claisen-Schmidt condensation, a well-established method for forming α,β-unsaturated ketones. Optimizing reaction conditions, such as temperature and catalyst selection, is critical for achieving high yields and purity. Recent advancements in flow chemistry and microwave-assisted synthesis have further streamlined its production, addressing scalability challenges.

From an analytical chemistry perspective, characterizing CAS No. 1855910-34-7 requires techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and purity assessment, which are essential for both research and industrial applications. The compound's stability under various conditions is also a key consideration, particularly for long-term storage and formulation.

Current trends in AI-driven drug discovery and computational chemistry have brought renewed attention to molecules like (2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one. In silico modeling can predict its interactions with biological targets, accelerating the hit-to-lead process. This aligns with the broader shift toward precision medicine and personalized therapeutics, where tailored solutions are paramount.

Environmental and regulatory considerations are equally important. While 1855910-34-7 is not classified as hazardous, its ecological impact must be evaluated. Green chemistry principles advocate for minimizing waste and using renewable resources during synthesis, ensuring compliance with REACH and other global standards.

In conclusion, (2E)-3-(dimethylamino)-1-(4-ethoxyphenyl)prop-2-en-1-one (CAS No. 1855910-34-7) represents a versatile compound with broad applicability. Its integration into pharmaceuticals, materials, and emerging technologies underscores its value in modern science. As research progresses, its potential to address pressing challenges in healthcare and sustainability will likely expand, making it a molecule worth watching.